Cas no 1261945-03-2 (4-(5-Cyano-2-fluorophenyl)-3-fluorophenol)

• Product Name: 4-(5-Cyano-2-fluorophenyl)-3-fluorophenol
• CAS No: 1261945-03-2
• MF: C₁₃H₇F₂NO
• MW: 231.197590112686
• MDL: MFCD18313714
• CID: 2765140
• PubChem ID: 53219395
• Update Time: 2025-05-19

4-(5-Cyano-2-fluorophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2',6-Difluoro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• DTXSID80684246
• MFCD18313714
• 1261945-03-2
• 4-(5-Cyano-2-fluorophenyl)-3-fluorophenol, 95%
• 4-(5-CYANO-2-FLUOROPHENYL)-3-FLUOROPHENOL
• 4-(5-Cyano-2-fluorophenyl)-3-fluorophenol

• MDL： MFCD18313714
• Inchi： 1S/C13H7F2NO/c14-12-4-1-8(7-16)5-11(12)10-3-2-9(17)6-13(10)15/h1-6,17H
• InChI Key： QUJCAANWGHRNMQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C(=CC=C(C#N)C=1)F)O

Computed Properties

• Exact Mass: 231.05
• Monoisotopic Mass: 231.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-(5-Cyano-2-fluorophenyl)-3-fluorophenol

Professional Introduction to Compound with CAS No 1261945-03-2 and Product Name 4-(5-Cyano-2-fluorophenyl)-3-fluorophenol

The compound in question, identified by the CAS number 1261945-03-2, is a specialized organic molecule with the product name 4-(5-Cyano-2-fluorophenyl)-3-fluorophenol. This compound belongs to a class of fluorinated aromatic heterocycles, which have garnered significant attention in the field of pharmaceutical chemistry due to their unique structural and electronic properties. The presence of both fluorine and cyano substituents in its molecular structure imparts distinct reactivity and potential biological activity, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The compound 4-(5-Cyano-2-fluorophenyl)-3-fluorophenol is no exception and has been explored for its potential therapeutic applications. Its molecular framework suggests a high degree of functional diversity, which can be leveraged for designing novel molecular entities with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its structural motif, which includes a fluorophenol core flanked by a cyano-substituted phenyl ring. This configuration is particularly intriguing because it combines the electron-withdrawing effects of the cyano group with the lipophilic nature of the fluorine atoms. Such structural features are often associated with improved bioavailability and reduced susceptibility to metabolic degradation, key factors in drug development.

Recent studies have highlighted the role of fluorinated aromatic compounds in medicinal chemistry. For instance, fluorine atoms can participate in various non-covalent interactions with biological targets, such as hydrogen bonding and π-stacking, thereby enhancing drug-receptor binding. The cyano group, on the other hand, can serve as a pharmacophore or a handle for further chemical modifications, allowing medicinal chemists to fine-tune the properties of the compound. The dual presence of these functional groups in 4-(5-Cyano-2-fluorophenyl)-3-fluorophenol makes it a promising scaffold for developing new therapeutic agents.

The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and central nervous system disorders. In oncology research, fluorinated aromatics have been shown to exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The fluorophenol moiety is particularly relevant here, as it can mimic natural substrates or modulate enzyme active sites effectively. Preliminary studies suggest that derivatives of this compound may exhibit potent anti-cancer activity by interfering with critical signaling pathways.

Moreover, the cyano-substituted phenyl ring could contribute to the compound's ability to cross the blood-brain barrier (BBB), which is essential for treating central nervous system (CNS) disorders. The cyano group has been reported to enhance lipophilicity and permeability through its ability to form hydrogen bonds with polar molecules while maintaining hydrophobic characteristics. This dual nature makes it an attractive feature for designing CNS-targeting drugs.

In terms of synthetic chemistry, 4-(5-Cyano-2-fluorophenyl)-3-fluorophenol presents an interesting challenge due to its complex structural features. However, recent advances in synthetic methodologies have made it feasible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization have been instrumental in accessing fluorinated aromatic systems like this one. These methods allow chemists to introduce specific substituents at desired positions while maintaining regioselectivity and minimizing side reactions.

The importance of fluorine chemistry in drug discovery cannot be overstated. Fluorine atoms are known to significantly influence drug efficacy by altering physicochemical properties such as solubility, lipophilicity, and metabolic stability. The introduction of fluorine into pharmaceuticals has led to several FDA-approved drugs that demonstrate improved pharmacokinetic profiles compared to their non-fluorinated counterparts. Given these benefits, 4-(5-Cyano-2-fluorophenyl)-3-fluorophenol represents an exciting opportunity for further exploration.

As research continues to uncover new applications for fluorinated compounds, 1261945-03-2 and its derivatives are likely to play a crucial role in next-generation drug development. The combination of structural features such as the fluorophenol core and the cyano-substituted phenyl ring offers a rich platform for innovation in medicinal chemistry. By leveraging cutting-edge synthetic techniques and computational modeling, scientists can optimize this compound's properties for specific therapeutic targets.

In conclusion, 4-(5-Cyano-2-fluorophenyl)-3-fluorophenol is a multifaceted molecule with significant potential in pharmaceutical research. Its unique structural attributes make it an attractive candidate for developing novel therapeutics across multiple disease areas, including cancer, inflammation, and CNS disorders. As our understanding of fluorinated organic chemistry evolves, this compound will undoubtedly continue to inspire new discoveries that benefit human health.